Cas no 2172586-13-7 (1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro4.5decane)

• Product Name: 1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro4.5decane
• CAS No: 2172586-13-7
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6326682
• PubChem ID: 165841163
• Update Time: 2025-10-28

1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro4.5decane
• 2172586-13-7
• EN300-1643189
• 1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro[4.5]decane

• Inchi： 1S/C14H27NO/c1-10(2)12-14(16-7-6-15-12)9-13(4,5)8-11(14)3/h10-12,15H,6-9H2,1-5H3
• InChI Key： MARDCHUJDKTBPN-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)C)C21CC(C)(C)CC2C

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro4.5decane

1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro[4.5]decane

The compound 1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro[4.5]decane (CAS No: 2172586-13-7) is a complex organic molecule with a spirocyclic structure, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom—a bridgehead atom. The structure of this molecule is particularly intriguing due to its combination of a six-membered ring (the oxa component) and a seven-membered ring (the azaspiro component), creating a unique spiro system.

Recent studies have highlighted the potential of spiro compounds in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The 6-oxa and 9-aza functionalities in this compound suggest that it may exhibit interesting interactions with biological systems, potentially serving as a scaffold for novel therapeutic agents. Researchers have explored the synthesis of similar spiro compounds using various methodologies, including ring-closing metathesis and multi-component reactions, which have opened new avenues for the construction of such complex architectures.

The trimethyl and propan-2-yl substituents on the molecule likely influence its physical properties, such as solubility and stability, which are critical factors in drug delivery systems. Additionally, the presence of these substituents may modulate the molecule's bioactivity by altering its conformation or interaction with target proteins. Recent advancements in computational chemistry have enabled detailed studies of the molecular dynamics of such compounds, providing insights into their potential binding modes and pharmacological effects.

In terms of synthesis, the construction of spiro[4.5]decane frameworks remains a challenging yet rewarding area of research. Scientists have employed diverse strategies to assemble these systems, including enamine-mediated cyclizations and organocatalytic approaches. These methods not only facilitate the synthesis of complex spiro compounds but also pave the way for the creation of libraries of structurally diverse molecules for high-throughput screening in drug discovery.

Furthermore, the trimethyl and propan-2-yl groups in this compound may play a role in enhancing its lipophilicity, a property that is often desirable in drug candidates to improve their absorption and permeability across biological membranes. Recent studies have emphasized the importance of optimizing lipophilicity in small-molecule drugs to achieve optimal therapeutic outcomes while minimizing adverse effects.

Given its unique structure and potential bioactivity, 1,3,3-trimethyl-10-(propan-2-yl)-6-oxa-9-azaspiro[4.5]decane represents a promising lead compound for further exploration in medicinal chemistry research. Its ability to serve as a versatile scaffold for functional group modifications makes it an attractive candidate for developing next-generation therapeutics targeting various diseases.